Cas no 324-15-2 (2-(3-fluorophenyl)-1H-Benzimidazole)

• Product Name: 2-(3-fluorophenyl)-1H-Benzimidazole
• CAS No: 324-15-2
• MF: C₁₃H₉FN₂
• MW: 212.222366094589
• CID: 1110853
• PubChem ID: 120207
• Update Time: 2025-06-22

2-(3-fluorophenyl)-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)-1H-Benzimidazole
• 1H-benzimidazole, 2-(3-fluorophenyl)-
• DTXSID90954169
• (m-Fluorophenyl)-2 benzimidazole [French]
• CBMicro_034471
• 2-(3-Fluorophenyl)-1H-benz[d]imidazole
• WNDVNZISLWPOLI-UHFFFAOYSA-N
• 2-(3-fluorophenyl)-1H-benzo[d]imidazole
• Cambridge id 5805448
• AKOS003029397
• (m-Fluorophenyl)-2 benzimidazole
• F15027
• CS-0364471
• 324-15-2
• BIM-0034397.P001
• STK395158
• Benzimidazole, 2-(m-fluorophenyl)-
• DB-211288
• Bo 873
• SR-01000493514
• SCHEMBL4122566
• MFCD01564628
• EU-0045001
• SR-01000493514-1

• MDL： MFCD01564628
• Inchi： 1S/C13H9FN2/c14-10-5-3-4-9(8-10)13-15-11-6-1-2-7-12(11)16-13/h1-8H,(H,15,16)
• InChI Key： WNDVNZISLWPOLI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 211.06724
• Monoisotopic Mass: 212.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 2-(3-fluorophenyl)-1H-Benzimidazole

2-(3-Fluorophenyl)-1H-Benzimidazole (CAS No. 324-15-2): A Comprehensive Overview

2-(3-Fluorophenyl)-1H-benzimidazole (CAS No. 324-15-2) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and versatile reactivity, has been extensively studied for its potential applications in drug discovery, electronic materials, and sensing technologies. In this article, we delve into the structural properties, synthesis methods, and the latest research advancements related to 2-(3-fluorophenyl)-1H-benzimidazole, highlighting its significance in contemporary scientific research.

The molecular structure of 2-(3-fluorophenyl)-1H-benzimidazole consists of a benzimidazole core fused with a benzene ring, where the fluorine atom is strategically positioned at the third position of the phenyl group. This arrangement imparts unique electronic and steric properties to the molecule, making it highly suitable for various chemical transformations. The benzimidazole moiety is known for its ability to act as a coordinating ligand, facilitating interactions with metal ions and enabling the formation of metal complexes with potential applications in catalysis and drug delivery systems.

Recent studies have explored the synthesis of 2-(3-fluorophenyl)-1H-benzimidazole through diverse methodologies, including condensation reactions and Suzuki coupling techniques. These methods have not only improved the yield and purity of the compound but also opened avenues for functionalizing the molecule with additional substituents to tailor its properties for specific applications. For instance, researchers have successfully synthesized fluorinated derivatives of benzimidazole that exhibit enhanced stability and bioavailability, making them promising candidates for anticancer drug development.

In the realm of materials science, benzimidazole-based compounds have been utilized as building blocks for constructing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and selectivity, rendering them ideal for gas storage and separation applications. The incorporation of fluorine atoms in benzimidazole derivatives further enhances their electronic properties, enabling their use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The biomedical potential of 2-(3-fluorophenyl)-1H-benzimidazole has also been a focal point of recent investigations. Studies have demonstrated that this compound possesses potent antioxidant and anti-inflammatory activities, suggesting its potential as a therapeutic agent for treating oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions. Additionally, its ability to modulate cellular signaling pathways has positioned it as a lead compound in anticancer drug discovery programs.

One of the most groundbreaking advancements involving benzimidazole derivatives is their application in fluorescence sensing technologies. Researchers have developed sensors based on fluorinated benzimidazoles that can selectively detect metal ions, anions, and even biological molecules such as DNA with high sensitivity and specificity. These sensors leverage the unique fluorescence properties of benzimidazoles, which undergo significant changes upon interaction with target analytes.

In conclusion, 2-(3-fluorophenyl)-1H-benzimidazole (CAS No. 324-15-2) stands out as a versatile compound with multifaceted applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and functionalization techniques, continues to unlock new possibilities in drug development, materials science, and sensing technologies. As research progresses further into the properties and applications of this compound, it is poised to make significant contributions to both academic and industrial sectors.